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Application Notes and Protocols

For researchers, scientists, and drug development professionals, JAMI1001A presents a novel,

high-affinity, fully human monoclonal antibody designed to selectively block the neonatal

fragment crystallizable receptor (FcRn). By inhibiting FcRn, JAMI1001A accelerates the

degradation of Immunoglobulin G (IgG), including pathogenic autoantibodies, offering a

powerful tool for investigating the role of IgG-mediated pathology in a wide range of

autoimmune and inflammatory diseases. These application notes provide detailed protocols for

utilizing JAMI1001A in non-clinical research settings.

Mechanism of Action
JAMI1001A is an effectorless monoclonal antibody that specifically targets FcRn.[1] Under

normal physiological conditions, FcRn binds to IgG that has been taken up by cells into

endosomes. This binding, which occurs at the acidic pH of the endosome, rescues IgG from

lysosomal degradation and recycles it back into circulation, thereby extending its half-life.[1]

JAMI1001A competitively inhibits the binding of IgG to FcRn within the endosomes.

Consequently, unbound IgG is not recycled and is instead targeted for degradation in

lysosomes.[1] This leads to a rapid reduction in the levels of circulating total IgG and

pathogenic IgG autoantibodies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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